2-{[1-ethyl-4-(2-fluorobenzylidene)-5-oxo-4,5-dihydro-1H-imidazol-2-yl]thio}-N-hexylacetamide

• IUPAC Name: 2-[(4E)-1-ethyl-4-[(2-fluorophenyl)methylidene]-5-oxoimidazol-2-yl]sulfanyl-N-hexylacetamide
• InChI: InChI=1S/C20H26FN3O2S/c1-3-5-6-9-12-22-18(25)14-27-20-23-17(19(26)24(20)4-2)13-15-10-7-8-11-16(15)21/h7-8,10-11,13H,3-6,9,12,14H2,1-2H3,(H,22,25)/b17-13+
• InChI Key: ZERSPJFSOMUHKU-GHRIWEEISA-N
• Canonical SMILES: CCCCCCNC(=O)CSC1=NC(=CC2=CC=CC=C2F)C(=O)N1CC
• Isomeric SMILES: CCCCCCNC(=O)CSC1=N/C(=C/C2=CC=CC=C2F)/C(=O)N1CC
• Molecular Formula: C20H26FN3O2S
• Molecular Weight: 391.5 g/mol

Description

The compound of interest belongs to a class of compounds known for their potential in various applications due to their unique chemical structures. These compounds often contain imidazole rings, which are significant in medicinal chemistry for their biological activities. Research on similar compounds, such as imidazolyl derivatives and fluorobenzyl compounds, provides insight into the synthesis, structural characteristics, and potential applications of these molecules.

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes, including cyclization, alkylation, and condensation reactions. For example, the synthesis of fluoroproxyfan, a histamine H3 receptor ligand, involves the O-alkylation of an imidazolyl precursor with fluorobenzyl bromide in the presence of silver triflate and a base (Iwata et al., 2000). Such methodologies could be applicable in synthesizing the compound of interest, given the similarities in chemical structure.

Molecular Structure Analysis

Crystal structure and molecular geometry analyses, often conducted through X-ray diffraction techniques, provide insights into the spatial arrangement of atoms within a molecule. For example, the crystal structure analysis of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate reveals important hydrogen bonding interactions, which are crucial for understanding the compound's physical and chemical properties (Yeong et al., 2018).

Scientific Research Applications

Anti-Inflammatory and Analgesic Activities

Compounds similar to the specified chemical have been synthesized and evaluated for their anti-inflammatory and analgesic activities. For instance, derivatives of imidazolyl acetic acid, sharing a similar structure, showed significant anti-inflammatory and analgesic effects in animal models (Khalifa & Abdelbaky, 2008).

Radioligand Imaging

Imidazole derivatives have been explored in the development of radioligands for clinical PET studies, particularly for imaging histamine H3 receptors (Iwata et al., 2000). This could be relevant for similar compounds in the development of diagnostic tools.

Metabolism Studies

Research on the metabolism of peptidomimetic inhibitors, which include compounds with a similar structure, provides insights into their metabolic pathways and potential applications in understanding drug metabolism (Zhang et al., 2001).

Antioxidant, Antibacterial, and Antifungal Activities

A study on thiazolopyrimidines derivatives, structurally related to the given compound, revealed their potential as antioxidants and their antibacterial and antifungal properties (Maddila et al., 2012).

Antihypertensive Properties

Research into N-(biphenylylmethyl)imidazoles, a category similar to the given compound, has led to the development of potent orally active antihypertensive agents (Carini et al., 1991).